Cas no 1804511-39-4 (Methyl 5-cyano-4-mercapto-2-methylbenzoate)

• Product Name: Methyl 5-cyano-4-mercapto-2-methylbenzoate
• CAS No: 1804511-39-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4951752
• Update Time: 2025-10-31

Methyl 5-cyano-4-mercapto-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-mercapto-2-methylbenzoate

• Inchi： 1S/C10H9NO2S/c1-6-3-9(14)7(5-11)4-8(6)10(12)13-2/h3-4,14H,1-2H3
• InChI Key： VMHXULYOHIAMMA-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-cyano-4-mercapto-2-methylbenzoate

Introduction to Methyl 5-cyano-4-mercapto-2-methylbenzoate

Methyl 5-cyano-4-mercapto-2-methylbenzoate, also known by its CAS number 1804511-39-4, is a versatile organic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound is characterized by its benzoate backbone, which is substituted with a cyano group at the 5-position, a mercapto group at the 4-position, and a methyl group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The benzoate structure serves as the foundation of this compound, providing a rigid aromatic ring system. The cyano group (-CN) at the 5-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the mercapto group (-SH) at the 4-position is a strong electron-donating group, contributing to the compound's ability to participate in redox reactions and coordinate with metal ions. The methyl group (-CH3) at the 2-position adds steric bulk and can influence the solubility and stability of the compound.

Recent studies have highlighted the potential of Methyl 5-cyano-4-mercapto-2-methylbenzoate in drug design and development. Its ability to act as a ligand for metal ions has been explored in the context of creating coordination complexes with applications in catalysis and sensing. For instance, researchers have reported its use in constructing metalloporphyrins with enhanced catalytic activity for oxidation reactions. This underscores its role in advancing green chemistry and sustainable chemical processes.

In addition to its role in coordination chemistry, Methyl 5-cyano-4-mercapto-2-methylbenzoate has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for applications in nanotechnology. SAMs formed by this compound exhibit excellent stability and functionality, making them suitable for use in biosensors, electronic devices, and anti-corrosion coatings. These findings demonstrate its versatility across multiple disciplines.

The synthesis of Methyl 5-cyano-4-mercapto-2-methylbenzoate typically involves multi-step organic synthesis strategies. One common approach includes the modification of methyl benzoate derivatives through substitution reactions to introduce the cyano and mercapto groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are critical for scaling up production to meet growing demand across industries.

From an environmental perspective, understanding the toxicity and biodegradation of Methyl 5-cyano-4-methlybenzoate is essential for its safe use. Studies have shown that while it exhibits moderate toxicity towards certain aquatic organisms, its biodegradation under aerobic conditions is relatively rapid. This suggests that proper waste management practices can mitigate its environmental impact. Ongoing research aims to further characterize its ecotoxicological profile to ensure sustainable use.

In conclusion, Methyl 5-cyano-4-methlybenzoate is a multifaceted compound with significant potential across various fields due to its unique chemical structure and functional groups. Its applications span drug discovery, materials science, catalysis, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.